1-[3,5-Bis(trifluoromethyl)phenyl]-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea

• IUPAC Name: 1-[3,5-bis(trifluoromethyl)phenyl]-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea
• InChI: InChI=1S/C27H23F6N3O3/c1-38-23-10-16-7-8-34-22(21(16)14-24(23)39-2)9-15-3-5-19(6-4-15)35-25(37)36-20-12-17(26(28,29)30)11-18(13-20)27(31,32)33/h3-6,10-14H,7-9H2,1-2H3,(H2,35,36,37)
• InChI Key: SAFNCJSSGFCZFT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)CCN=C2CC3=CC=C(C=C3)NC(=O)NC4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F)OC
• Molecular Formula: C27H23F6N3O3
• Molecular Weight: 551.5 g/mol
• CAS No.: 1024082-65-2

Description

1-[3,5-Bis(trifluoromethyl)phenyl]-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea is a useful research compound. Its molecular formula is C27H23F6N3O3 and its molecular weight is 551.489. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cancer Research Applications

A study by Perković et al. (2016) synthesized novel urea and bis-urea derivatives incorporating primaquine with hydroxyl or halogen substituted benzene moieties, demonstrating significant antiproliferative effects against several cancer cell lines, including breast carcinoma MCF-7 cells. The urea derivatives showed moderate to strong activity, indicating potential as lead compounds for breast carcinoma drug development due to their high activity and selectivity (Perković et al., 2016).

Antimicrobial Activity

Compound 3j, a urea derivative studied in the same research, exhibited the strongest antimicrobial activity against a range of microorganisms, suggesting its potential as a basis for developing new antimicrobial agents. Its effectiveness was measured in vitro, showing promise for further pharmacological exploration (Perković et al., 2016).

Material Science and Organic Synthesis

In the field of material science, urea derivatives, especially those containing the 3,5-bis(trifluoromethyl)phenyl group, have been investigated for their role as organocatalysts and in the synthesis of polyimides. Schreiner's thiourea, a derivative containing the 3,5-bis(trifluoromethyl)phenyl motif, has been highlighted for its significant role in promoting organic transformations, illustrating the utility of these compounds in catalysis and material synthesis applications (Zhang, Bao, & Xing, 2014).